3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol

• IUPAC Name: 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol
• InChI: InChI=1S/C13H17F2NO3/c14-13(15,9-17)8-16-7-10-3-1-4-11-12(10)19-6-2-5-18-11/h1,3-4,16-17H,2,5-9H2
• InChI Key: MOWAFRAANMVTMX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC(=C2OC1)CNCC(CO)(F)F
• Molecular Formula: C13H17F2NO3
• Molecular Weight: 273.28 g/mol

Description

3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol, also known as BDBM 13, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and neurobiology.

Scientific Research Applications

3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit significant binding affinity towards various receptors such as serotonin, dopamine, and adrenergic receptors. This makes it a promising candidate for the development of drugs targeting these receptors. Additionally, 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 has been shown to exhibit neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 is not fully understood. However, it is believed to exert its effects through the modulation of various neurotransmitter systems in the brain. It has been shown to increase the release of serotonin, dopamine, and norepinephrine, which are neurotransmitters that play a key role in regulating mood, behavior, and cognition.
Biochemical and Physiological Effects:
3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine. Additionally, it has been shown to increase the expression of various neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which plays a key role in promoting neuronal survival and growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 in lab experiments is its high binding affinity towards various receptors. This makes it a useful tool for studying the function of these receptors and for developing drugs that target them. However, one limitation of using 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research involving 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13. One area of interest is in the development of drugs targeting serotonin receptors. 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 has been shown to exhibit significant binding affinity towards these receptors and may have potential applications in the treatment of various psychiatric disorders such as depression and anxiety. Additionally, 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease due to its neuroprotective effects. Further research is needed to fully understand the potential applications of 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 in these areas.

Synthesis Methods

The synthesis of 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 involves the reaction of 3,4-methylenedioxyphenylacetic acid with 1,1,1-trifluoro-2-bromoethane in the presence of a strong base such as potassium carbonate. The resulting intermediate is then treated with sodium borohydride to obtain the final product. The purity and yield of 3-(3,4-dihydro-2H-1,5-benzodioxepin-6-ylmethylamino)-2,2-difluoropropan-1-ol 13 can be improved by using various purification techniques such as column chromatography and recrystallization.